Cas no 31037-50-0 (Benzenesulfonic acid, 4,4'-(1,10-phenanthroline-4,7-diyl)bis-)

31037-50-0 structure
Product name:Benzenesulfonic acid, 4,4'-(1,10-phenanthroline-4,7-diyl)bis-
Benzenesulfonic acid, 4,4'-(1,10-phenanthroline-4,7-diyl)bis- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid, 4,4'-(1,10-phenanthroline-4,7-diyl)bis-
- 4,4'-(1,10-Phenanthroline-4,7-diyl)di(benzene-1-sulfonic acid)
- 4,7-diphenyl-1,10-phenanthroline 4',4''-disulfonic acid
- 4,4'-(1,10-phenanthroline-4,7-diyl)dibenzenesulfonic acid
- bathophenanthroline 4',4''-disulfonic acid
- Q27147662
- 4-[7-(4-sulfophenyl)-1,10-phenanthrolin-4-yl]benzenesulfonic Acid
- CHEBI:78159
- SCHEMBL338486
- 31037-50-0
- DTXSID70866276
-
- Inchi: InChI=1S/C24H16N2O6S2/c27-33(28,29)17-5-1-15(2-6-17)19-11-13-25-23-21(19)9-10-22-20(12-14-26-24(22)23)16-3-7-18(8-4-16)34(30,31)32/h1-14H,(H,27,28,29)(H,30,31,32)
- InChI Key: HGFIOWHPOGLXPU-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 492.04497858Da
- Monoisotopic Mass: 492.04497858Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 34
- Rotatable Bond Count: 4
- Complexity: 838
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 151Ų
Benzenesulfonic acid, 4,4'-(1,10-phenanthroline-4,7-diyl)bis- Related Literature
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Chandrashekhar D. Bobade,Semonti Nandi,Narendra R. Kale,Shashwat S. Banerjee,Yuvraj N. Patil,Jayant J. Khandare Nanoscale Adv., 2020,2, 2315-2325
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Qianqian Chi,Genping Zhu,Dongmei Jia,Wei Ye,Yikang Wang,Jun Wang,Ting Tao,Fuchun Xu,Gan Jia,Wenhao Li,Peng Gao Nanoscale, 2021,13, 4496-4504
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Sue Watson,Anna M. Grabowska Polym. Chem., 2014,5, 5320-5329
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Guosheng Li,Xiaochuan Lu,Jin Y. Kim,John P. Lemmon,Vincent L. Sprenkle J. Mater. Chem. A, 2013,1, 14935-14942
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Khaoula Boukari,Eric Duverger,Régis Stephan,Marie-Christine Hanf,Philippe Sonnet Phys. Chem. Chem. Phys., 2014,16, 14722-14729
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